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Introduction
Polonium-214 (²¹⁴Po) is a highly radioactive isotope of the element polonium. It is a naturally

occurring radionuclide and a key member of the uranium-238 decay chain.[1] Its extremely

short half-life and energetic alpha decay make it a subject of significant interest in various

scientific fields, including nuclear physics and health sciences, particularly in the context of

radon exposure and its progeny.[2][3] This document provides a comprehensive overview of

the nuclear properties of Polonium-214, including its decay characteristics, parent and

daughter nuclides, and the experimental methods used to determine these properties.

Core Nuclear Properties
The fundamental nuclear characteristics of Polonium-214 are summarized in the table below.

These properties are critical for understanding its behavior and radiological impact.
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Property Value

Half-life (T½) 164.3 µs

Decay Mode Alpha (α) Decay (100%)

Decay Energy (Q-value) 7.83354(6) MeV

Parent Nuclides Bismuth-214 (²¹⁴Bi), Radon-218 (²¹⁸Rn)

Daughter Nuclide Lead-210 (²¹⁰Pb)

Atomic Mass 213.9952012(16) u

Spin and Parity 0+

Decay Characteristics
Polonium-214 decays exclusively via alpha emission, transforming into the more stable Lead-

210 isotope.[4][5][6] The nuclear equation for this decay is:

²¹⁴₈₄Po → ²¹⁰₈₂Pb + ⁴₂He[4]

The alpha decay of Polonium-214 is characterized by the release of a significant amount of

energy, primarily in the form of the kinetic energy of the emitted alpha particle (a helium

nucleus).[7][8] The primary alpha particle energy is approximately 7.687 MeV.[9] A less

frequent alpha emission with an energy of 6.8924 MeV has also been observed.[9]

In addition to alpha particles, the decay process can be accompanied by the emission of

gamma rays.[10] For instance, a photon with an energy of 0.7973 MeV is associated with the

decay of Polonium-214, though with a very low probability.[9]

Decay Chain Context
Polonium-214 is a short-lived but important intermediate in the Uranium-238 (²³⁸U) decay

series, one of the three classical radioactive decay chains.[1] Its immediate parent is Bismuth-

214, which undergoes beta decay to form Polonium-214.[11][12] Subsequently, Polonium-
214's alpha decay contributes to the formation of Lead-210.[13][14]
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Immediate decay pathway leading to and from Polonium-214.

A broader view of its position within the latter part of the Uranium-238 decay chain is illustrated

below.
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Polonium-214 within the Uranium-238 decay series.

Experimental Protocols
The determination of the nuclear properties of short-lived isotopes like Polonium-214 requires

sophisticated experimental techniques.

Half-life Measurement
A common method for measuring the short half-life of Polonium-214 involves delayed

coincidence counting.[15] In this technique, the detection of the event that forms the nuclide

(the "start" signal) is correlated with the detection of its decay (the "stop" signal).

Experimental Workflow for Half-life Determination:

Source Preparation: A source containing a parent nuclide of Polonium-214, such as

Radium-226 (which is in equilibrium with its decay products, including Bismuth-214), is

utilized.[16]

Detection System: An ion-implanted planar silicon detector is used to detect the emitted

alpha particles. This type of detector offers excellent energy resolution.
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Signal Processing: The signals from the detector are processed by a digitizer operating in list

mode. This allows for the recording of both the energy and the precise time of each detection

event with high temporal resolution (e.g., 10 ns precision).[15]

Data Analysis: The half-life is deduced from the time differences between the alpha decays

that populate Polonium-214 and those corresponding to its decay. This is achieved through

time-interval distribution analysis.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22436449/
https://www.benchchem.com/product/b1238110?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22436449/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Data Analysis

Radionuclide Source (e.g., ²²⁶Ra in equilibrium)

Ion-implanted Silicon Detector

Digitizer (List Mode)

Event Time-Stamping

Delayed Coincidence Counting

Time-Interval Distribution Analysis

Half-life Calculation

Click to download full resolution via product page

Workflow for the experimental determination of the half-life of Polonium-214.

Decay Energy and Gamma Spectroscopy
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The decay energy and the energies of any associated gamma emissions are determined using

high-resolution spectroscopy.

Gamma-ray Detection: A Germanium (Lithium) detector, Ge(Li), or a High-Purity Germanium

(HPGe) detector is used to measure the gamma-ray spectrum from a source containing

Polonium-214 in equilibrium with its parent.[17] These detectors are chosen for their

excellent energy resolution.

Alpha Spectroscopy: For measuring the energy of the alpha particles, a silicon detector is

often employed. The system is calibrated using sources with well-known alpha emission

energies.

Coincidence Measurements: To establish the relationships between different emissions (e.g.,

which gamma rays are in cascade), gamma-gamma coincidence measurements are

performed. This involves using two or more detectors and recording events that occur within

a very short time window.[16]

Level Scheme Construction: By analyzing the energies and intensities of the detected

gamma rays and their coincidence relationships, a nuclear level scheme for the daughter

nucleus (Lead-210) can be constructed.[16] The Q-value of the decay is determined from the

masses of the parent and daughter nuclides and the emitted particles.

Applications and Relevance
The study of Polonium-214 is of paramount importance for several reasons:

Health Physics and Dosimetry: As a radon daughter, Polonium-214 contributes significantly

to the radiation dose received by the public from natural background radiation.[2][3]

Understanding its decay properties is crucial for accurate internal dosimetry, particularly for

the respiratory tract.

Nuclear Forensics: The presence and ratios of Polonium-214 and its progeny can be used

to determine the age and origin of nuclear materials.

Fundamental Nuclear Physics: The decay of Polonium-214 provides valuable data for

testing and refining nuclear models, particularly those related to alpha decay and nuclear

structure.[18]
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Conclusion
Polonium-214 is a radionuclide with a very short half-life and energetic alpha decay that plays

a crucial role in the Uranium-238 decay chain. Its nuclear properties have been well-

characterized through sophisticated experimental techniques. A thorough understanding of

these properties is essential for researchers and professionals in fields ranging from nuclear

physics to environmental science and radiation protection. The data and methodologies

presented in this guide provide a solid foundation for further research and application involving

this important isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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